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Compound of Interest

Compound Name: 1-Ethylpiperazine

Cat. No.: B041427 Get Quote

1-Ethylpiperazine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of 1-Ethylpiperazine, a

key building block in synthetic chemistry. This document outlines its fundamental molecular

properties and illustrates its structure, serving as a foundational resource for professionals in

research and development.

Core Molecular Data
The fundamental quantitative properties of 1-Ethylpiperazine are summarized below. These

values are essential for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Citations

Molecular Formula C6H14N2 [1][2][3][4]

Molecular Weight 114.19 g/mol [1][2][3][5]

IUPAC Name 1-ethylpiperazine [2]

CAS Number 5308-25-8 [1][2][4][6]

Chemical Structure
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1-Ethylpiperazine is a cyclic organic compound, specifically a derivative of piperazine.[1] Its

structure consists of a six-membered ring containing two nitrogen atoms at opposite positions,

with an ethyl group attached to one of the nitrogen atoms.[1]
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Caption: Chemical structure of 1-Ethylpiperazine.

Applications in Synthesis
1-Ethylpiperazine is a versatile intermediate in various chemical syntheses.[1] It is notably

used in the preparation of active pharmaceutical ingredients (APIs).[7][8] Specifically, it serves

as a precursor in the synthesis of compounds used in veterinary medicine, such as

ciprofloxacin ethyl.[3] Its utility also extends to the creation of dyes and as a component in the

synthesis of more complex molecules like 2-(5-((4-ethylpiperazin-1-yl)sulfonyl)-2-

methoxyphenyl)-1H-benzo[d]imidazole hydrochloride.[3]
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Experimental Protocols and Signaling Pathways
As a fundamental chemical building block, 1-Ethylpiperazine itself is not typically associated

with specific biological signaling pathways. Its role is primarily as a reactant in the synthesis of

larger, often biologically active, molecules.

Detailed experimental protocols for the synthesis or use of 1-Ethylpiperazine are specific to

the desired final product and are generally proprietary or published within the context of the

synthesis of a particular compound. Standard laboratory procedures for handling amines,

considering safety precautions for a flammable, corrosive, and irritant liquid, should be

followed.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 5308-25-8: 1-Ethylpiperazine | CymitQuimica [cymitquimica.com]

2. 1-Ethylpiperazine | C6H14N2 | CID 79196 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1-Ethylpiperazine | 5308-25-8 [chemicalbook.com]

4. 1-Ethylpiperazine - Shandong Biotech [shandongbiotech.com]

5. 1-乙基哌嗪 98% | Sigma-Aldrich [sigmaaldrich.com]

6. N-Ethylpiperazine [webbook.nist.gov]

7. guidechem.com [guidechem.com]

8. 1-Ethylpiperazine Dealer and Distributor | 1-Ethylpiperazine Supplier | 1-Ethylpiperazine
Stockist | 1-Ethylpiperazine Importers [multichemindia.com]

To cite this document: BenchChem. [1-Ethylpiperazine molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://www.shandongbiotech.com/product/1-ethylpiperazine/
https://www.benchchem.com/product/b041427?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5308-25-8/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384137.htm
https://www.shandongbiotech.com/product/1-ethylpiperazine/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/415308
https://webbook.nist.gov/cgi/cbook.cgi?ID=5308-25-8
https://www.guidechem.com/encyclopedia/1-ethylpiperazine-dic13321.html
https://www.multichemindia.com/product-details/1ethylpiperazine
https://www.multichemindia.com/product-details/1ethylpiperazine
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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